3-[1-(4-hydroxybenzyl)-4-piperidinyl]-N-(2-methoxyethyl)propanamide

• IUPAC Name: 3-[1-[(4-hydroxyphenyl)methyl]piperidin-4-yl]-N-(2-methoxyethyl)propanamide
• InChI: InChI=1S/C18H28N2O3/c1-23-13-10-19-18(22)7-4-15-8-11-20(12-9-15)14-16-2-5-17(21)6-3-16/h2-3,5-6,15,21H,4,7-14H2,1H3,(H,19,22)
• InChI Key: VULVXSZGIWOMMP-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CCC1CCN(CC1)CC2=CC=C(C=C2)O
• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol

Description

3-[1-(4-hydroxybenzyl)-4-piperidinyl]-N-(2-methoxyethyl)propanamide, also known as MPHP-2201, is a synthetic cannabinoid that has gained popularity among researchers due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

3-[1-(4-hydroxybenzyl)-4-piperidinyl]-N-(2-methoxyethyl)propanamide acts as a potent agonist of the cannabinoid receptors, specifically the CB1 and CB2 receptors. It has been shown to have a high affinity for these receptors, which are involved in the regulation of pain, inflammation, mood, and appetite. This compound also acts as an inhibitor of the fatty acid amide hydrolase enzyme, which is responsible for the breakdown of endocannabinoids in the body.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in animal models. It has been shown to reduce pain and inflammation, increase appetite, and improve mood. Additionally, this compound has been shown to have neuroprotective effects, protecting neurons from damage and death.

Advantages and Limitations for Lab Experiments

3-[1-(4-hydroxybenzyl)-4-piperidinyl]-N-(2-methoxyethyl)propanamide has several advantages for lab experiments, including its high potency and selectivity for the cannabinoid receptors. However, it also has several limitations, including its potential for abuse and dependence, and the lack of long-term safety data.

Future Directions

There are several future directions for research on 3-[1-(4-hydroxybenzyl)-4-piperidinyl]-N-(2-methoxyethyl)propanamide. These include further investigation into its potential therapeutic applications, as well as its safety and long-term effects. Additionally, research could focus on the development of novel synthetic cannabinoids with improved selectivity and potency for the cannabinoid receptors.

Synthesis Methods

3-[1-(4-hydroxybenzyl)-4-piperidinyl]-N-(2-methoxyethyl)propanamide can be synthesized using a variety of methods, including the one-pot synthesis method, which involves the reaction of 4-hydroxybenzyl chloride with 1-(4-piperidinyl)propan-1-one in the presence of potassium carbonate and dimethylformamide. The resulting intermediate is then reacted with 2-methoxyethylamine to form this compound.

Scientific Research Applications

3-[1-(4-hydroxybenzyl)-4-piperidinyl]-N-(2-methoxyethyl)propanamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to have analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of chronic pain and inflammation. Additionally, this compound has been shown to have anxiolytic and antidepressant effects, making it a potential treatment option for anxiety and depression.